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Abstract
Transmembrane Protein 138 (TMEM138) is a highly conserved, multi-pass transmembrane

protein essential for the structure and function of primary cilia. Its role as a gatekeeper in the

ciliary transition zone is critical for cellular signaling and tissue development. Mutations in the

TMEM138 gene are directly linked to the autosomal recessive ciliopathy, Joubert syndrome

(JS), a neurodevelopmental disorder characterized by a distinctive brain malformation known

as the "molar tooth sign".[1] This technical guide provides an in-depth analysis of the

evolutionary conservation of TMEM138, its molecular function in ciliary protein transport, its

role in disease, and detailed protocols for its experimental investigation.

Molecular Profile and Evolutionary Conservation
The human TMEM138 gene is located on chromosome 11q12.2 and comprises 7 exons,

encoding a 162-amino acid protein with a molecular weight of approximately 18.4 kDa.[2] The

protein features four predicted transmembrane domains, anchoring it within the ciliary

membrane.[3][4]
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TMEM138 exhibits a remarkable degree of evolutionary conservation in its structure and

function across diverse species, highlighting its fundamental biological importance.[2] This

conservation is not only observed at the amino acid sequence level but also in its genomic

organization. In humans and other higher vertebrates, TMEM138 is arranged in a head-to-tail

configuration with the TMEM216 gene.[3] These genes share a conserved regulatory element

within the intergenic region, leading to their coordinated expression.[5] This functional gene

cluster appears to have been established through a chromosomal rearrangement around the

time of the amphibian-to-reptile evolutionary transition.[6]

Studies in basal vertebrates, such as the elephant shark, suggest that TMEM138 and

TMEM216 were already linked in a common vertebrate ancestor and later underwent

independent rearrangements in species like Xenopus (frog) and zebrafish.[6] The persistent

genomic linkage and co-regulation underscore a deep, interdependent functional relationship,

which is further evidenced by the fact that mutations in either gene result in a clinically

indistinguishable form of Joubert syndrome.[5]

Data Presentation: Conservation of TMEM138 Orthologs
The following table summarizes the high degree of sequence identity of TMEM138 protein

orthologs relative to Homo sapiens, demonstrating its conservation across vertebrate evolution.
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Species
Common
Name

Gene Symbol
NCBI Protein
Accession

Sequence
Identity to
Human (%)

Homo sapiens Human TMEM138 NP_057548.1 100%

Mus musculus Mouse Tmem138 NP_082687.1 96%

Rattus

norvegicus
Rat Tmem138

NP_001101568.

1
96%

Gallus gallus Chicken TMEM138 XP_015147585.1 85%

Xenopus

tropicalis

Western Clawed

Frog
tmem138

NP_001015949.

1
78%

Danio rerio Zebrafish tmem138
NP_001032644.

1
67%

Caenorhabditis

elegans
Roundworm tmem-138 NP_505676.1 35%

Biological Function: A Gatekeeper at the Ciliary
Transition Zone
TMEM138 localizes to a highly specialized region of the primary cilium known as the transition

zone (TZ).[2] In the highly modified cilia of retinal photoreceptor cells, this structure is called the

connecting cilium (CC).[3][4] The TZ/CC acts as a "ciliary gate," a diffusion barrier that

meticulously controls the entry and exit of proteins and lipids, thereby maintaining the unique

molecular composition of the cilium.[3]

Experimental evidence from mouse models demonstrates that TMEM138 is indispensable for

this gatekeeping function.[3][4] Its primary role is to facilitate the transport of essential proteins

from the cell body into the ciliary compartment. In photoreceptor cells, TMEM138 is crucial for

the biogenesis of the outer segment (OS)—the light-sensing portion of the cell—by ensuring

the correct transport of rhodopsin and other OS-bound proteins across the connecting cilium.[3]
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The TMEM138-Associated Protein Complex and
Signaling Pathway
TMEM138 does not act in isolation. It forms a membrane-associated protein complex at the

base of the connecting cilium that is critical for organizing the transport machinery.[3] Key

interaction partners include:

AHI1 (Abelson helper integration site 1): Another Joubert syndrome-associated protein

localized to the distal connecting cilium. The correct localization of AHI1 is dependent on the

presence of TMEM138.[3]

TMEM231: A related transmembrane protein that also localizes to the connecting cilium and

interacts with TMEM138.[3]

Rhodopsin: The primary light-sensing protein of rod photoreceptors. TMEM138 transiently

interacts with rhodopsin, likely as part of the mechanism to guide it across the ciliary gate.[3]

This complex—composed of at least TMEM138, TMEM231, and AHI1—is hypothesized to

function as a dynamic scaffold, coordinating with the intraflagellar transport (IFT) machinery to

ensure the fidelity of protein trafficking into the outer segment.[3]

Rhodopsin Transport Pathway at the Connecting Cilium
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Click to download full resolution via product page

Caption: TMEM138 forms a complex at the connecting cilium to facilitate rhodopsin transport.

Experimental Protocols for Studying TMEM138
Investigating the function of TMEM138 requires a combination of molecular biology, cell

biology, and animal model-based techniques. Below are protocols for key experiments cited in

the literature.

Protocol: Co-Immunoprecipitation (Co-IP) to Validate
Protein Interactions
This protocol is used to determine if TMEM138 physically interacts with other proteins (e.g.,

AHI1, TMEM231, Rhodopsin) within the cell.

Methodology:

Protein Extraction: Lyse cultured cells (e.g., HEK293T cells transfected with tagged proteins)

or dissected mouse retinal tissue with a non-denaturing lysis buffer (e.g., RIPA buffer with

protease inhibitors).

Pre-clearing: Incubate the protein lysate with Protein A/G agarose beads for 1 hour at 4°C to

reduce non-specific binding. Centrifuge and collect the supernatant.

Immunoprecipitation: Add a primary antibody specific to the "bait" protein (e.g., anti-

TMEM138) to the pre-cleared lysate. Incubate overnight at 4°C with gentle rotation. A control

sample using a non-specific IgG antibody should be run in parallel.

Capture Complex: Add fresh Protein A/G agarose beads to the lysate-antibody mixture and

incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

Washing: Pellet the beads by centrifugation and wash them 3-5 times with cold lysis buffer to

remove non-specifically bound proteins.

Elution: Elute the bound proteins from the beads by adding SDS-PAGE loading buffer and

heating at 95°C for 5-10 minutes.
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Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF

membrane, and probe with a primary antibody against the suspected "prey" protein (e.g.,

anti-Rhodopsin). The presence of a band in the TMEM138-IP lane (but not the IgG control

lane) indicates an interaction.

Start: Prepare Protein Lysate
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Caption: Workflow for Co-Immunoprecipitation to detect protein-protein interactions with

TMEM138.

Protocol: Immunohistochemistry (IHC) for Protein
Localization in Retina
This protocol is used to visualize the specific location of TMEM138 within the cellular

architecture of the retina.

Methodology:

Tissue Preparation: Euthanize mice and enucleate the eyes. Create a small hole at the

limbus and fix the eyecups in 4% paraformaldehyde (PFA) for 1-2 hours at 4°C.

Cryoprotection: Wash the fixed eyecups in PBS and then equilibrate them in a sucrose

gradient (e.g., 15% then 30% sucrose in PBS) until the tissue sinks.

Embedding and Sectioning: Embed the tissue in Optimal Cutting Temperature (OCT)

compound and freeze. Cut thin sections (e.g., 12-14 µm) using a cryostat and mount them

on charged glass slides.

Antigen Retrieval (if necessary): Some antibodies may require an antigen retrieval step, such

as heating the slides in a citrate buffer solution.

Permeabilization and Blocking: Permeabilize the sections with a buffer containing a

detergent (e.g., 0.25% Triton X-100 in PBS) for 10 minutes. Block non-specific antibody

binding by incubating in a blocking solution (e.g., 5% goat serum in PBS) for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the sections with the primary antibody (e.g., rabbit

anti-TMEM138) diluted in blocking buffer overnight at 4°C. For co-localization, a second

primary antibody from a different species (e.g., mouse anti-acetylated tubulin to label the

ciliary axoneme) can be added simultaneously.

Secondary Antibody Incubation: Wash the slides extensively with PBS. Incubate with

fluorophore-conjugated secondary antibodies (e.g., goat anti-rabbit Alexa Fluor 488, goat

anti-mouse Alexa Fluor 594) for 1-2 hours at room temperature, protected from light.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mounting and Imaging: Wash the slides again, counterstain nuclei with DAPI if desired, and

mount with an anti-fade mounting medium. Image the sections using a confocal or

fluorescence microscope.

Conclusion and Implications for Drug Development
TMEM138 is an evolutionarily ancient and highly conserved protein that serves a non-

redundant, critical function in ciliary protein transport. Its role as a central component of the

ciliary gate complex places it at the nexus of cellular signaling, development, and homeostasis.

The severe, pleiotropic phenotypes associated with TMEM138 mutations, culminating in

Joubert syndrome, underscore its importance.

For drug development professionals, understanding the TMEM138-mediated transport pathway

offers potential therapeutic avenues. While gene replacement therapy remains a long-term goal

for monogenic disorders like JS, modulating the function of the ciliary gate could be relevant in

other contexts. For instance, dysregulated ciliary signaling is implicated in certain cancers and

metabolic diseases. A deeper understanding of how the TMEM138 complex selects and

transports its cargo could unveil novel targets for modulating these pathways. Future research

should focus on elucidating the complete interactome of the TMEM138 complex and the

regulatory mechanisms that govern its transport function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Monarch Initiative [monarchinitiative.org]

2. TMEM138 - Wikipedia [en.wikipedia.org]

3. pnas.org [pnas.org]

4. Tmem138 is localized to the connecting cilium essential for rhodopsin localization and
outer segment biogenesis - PMC [pmc.ncbi.nlm.nih.gov]

5. TMEM138 transmembrane protein 138 [Homo sapiens (human)] - Gene - NCBI
[ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1662433?utm_src=pdf-custom-synthesis#bc-rfq
https://monarchinitiative.org/HGNC:26944
https://en.wikipedia.org/wiki/TMEM138
https://www.pnas.org/doi/10.1073/pnas.2109934119
https://pmc.ncbi.nlm.nih.gov/articles/PMC9169668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9169668/
https://www.ncbi.nlm.nih.gov/gene/51524
https://www.ncbi.nlm.nih.gov/gene/51524
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. TMEM138: From Biological Functions to Diseases - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Evolutionary Conservation and Critical Ciliary
Function of TMEM138: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662433/docs#the-evolutionary-conservation-and-
critical-ciliary-function-of-tmem138-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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